[2,7-dibromo-9-(2-carboxyphenyl)-6-hydroxy-3-oxo-3H-xanthen-5-yl](hydroxy)mercury

• CAS No.: 4386-92-9
• Molecular Formula: C20H11Br2HgO6
• Molecular Weight: 707.7 g/mol
• IUPAC Name: [2,7-dibromo-9-(2-carboxyphenyl)-3-hydroxy-6-oxoxanthen-4-yl]mercury;hydrate
• InChI: InChI=1S/C20H9Br2O5.Hg.H2O/c21-13-5-11-17(7-15(13)23)27-18-8-16(24)14(22)6-12(18)19(11)9-3-1-2-4-10(9)20(25)26;;/h1-7,24H,(H,25,26);;1H2
• InChI Key: NDMVPGYBWSZHHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C3C=C(C(=O)C=C3OC4=C(C(=C(C=C24)Br)O)[Hg])Br)C(=O)O.O
• physical_description: Iridescent green, odorless solid. Soluble in water; [Hawley] Deep green solid; [MSDSonline]

Description

2,7-dibromo-4-hydroxymercurifluorescein is a xanthene dye that is fluorescein bearing bromine substituents at positions 2 and 7 as well as a hydroxymercurio substituent at position 4. It has a role as an antiseptic drug, a fluorochrome and a histological dye. It is an organobromine compound, a xanthene dye, a member of benzoic acids and an arylmercury compound. It is functionally related to a fluorescein (lactone form). It is a conjugate acid of a 2,7-dibromo-4-hydroxymercurifluorescein(2-).
Mercurochrome is a trade name of merbromin commonly used as a topical first-aid antiseptic agent. It is an organomercuric disodium salt compound and a fluorescein that is available in many countries, except Switzerland, France, Germany, and the United States where the drug was withdrawn from market due to the possibility of mercury poisoning.
A once-popular mercury containing topical antiseptic.